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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

An in-depth analysis of the enhanced weed control efficacy achieved by combining prometryn
with other herbicides, supported by experimental data and methodological insights.

Prometryn, a selective triazine herbicide, has long been a staple in weed management

programs for various crops. Its efficacy is significantly amplified when used in combination with

other herbicides, leading to a broader spectrum of weed control, management of herbicide

resistance, and often, a synergistic effect that surpasses the performance of individual

components. This guide provides a comprehensive comparison of prometryn-based herbicide

combinations, presenting experimental data, detailed methodologies, and visual

representations of experimental workflows and modes of action to aid researchers and

agricultural scientists in developing more effective weed control strategies.

Efficacy of Prometryn Combinations: A Quantitative
Comparison
The effectiveness of prometryn in tank-mixes or as a premix with other herbicides has been

demonstrated in numerous field studies. The following tables summarize the quantitative data

on weed control efficacy and crop yield from various experimental trials.

Table 1: Efficacy of Prometryn in Combination with Dinitroaniline Herbicides in Cotton
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Herbicide
Combinatio
n

Application
Rate (ai/A)

Target
Weeds

Weed
Control (%)

Crop Reference

Prometryn +

Trifluralin

Varies by soil

type

Broadleaf

weeds and

grasses

Broad-

spectrum
Cotton [1]

Prometryn +

Profluralin

Varies by soil

type

Broadleaf

weeds and

grasses

Broad-

spectrum
Cotton [1]

Note: Specific weed control percentages were not detailed in the provided text, but the

combination is noted as effective for controlling many weeds that escape dinitroaniline

herbicides alone.[1]

Table 2: Efficacy of Prometryn in Combination with Trifloxysulfuron in Cotton
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Herbicide
Combinatio
n

Application
Rate (lbs
ai/A)

Target
Weeds

Weed
Control (%)

Application
Timing

Reference

Touchdown

followed by

Suprend

(Trifloxysulfur

on +

Prometryn)

0.6 - 1.2

Pitted

morningglory,

Palmleaf

morningglory,

Smallflower

morningglory,

Large

crabgrass

90-95

Post-directed

at 6-10 inch

cotton

[2][3]

Touchdown +

Dual followed

by Suprend

(Trifloxysulfur

on +

Prometryn)

0.6 - 1.2

Pitted

morningglory,

Palmleaf

morningglory,

Smallflower

morningglory,

Large

crabgrass

90-95

Post-directed

at 6-10 inch

cotton

[2][3]

Note: The premix of trifloxysulfuron and prometryn is marketed as Suprend.[2][3] The use of

Suprend, regardless of rate, resulted in greater control of each weed species than Touchdown

applied alone.[2]

Table 3: Efficacy of Prometryn in Combination with S-metolachlor and Glyphosate in

Glyphosate-Resistant Cotton
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Herbicide System Weeds Controlled Weed Control (%) Reference

Glyphosate-TM

EPOST

Annual broadleaf and

grass
65-91 [4][5]

Glyphosate-TM + S-

metolachlor EPOST

Annual broadleaf and

grass
85-98 [4][5]

LAYBY treatment of

prometryn + MSMA

Entireleaf

morningglory, Pitted

morningglory, Smooth

pigweed, Sicklepod

≥95 [5]

No LAYBY treatment

Entireleaf

morningglory, Pitted

morningglory, Smooth

pigweed, Sicklepod

68-88 [5]

EPOST: Early Postemergence; LAYBY: Late Post-directed spray. The addition of s-metolachlor

to glyphosate-TM EPOST systems increased annual broadleaf and grass control.[4][5]

Table 4: Synergistic Efficacy of Prometryn and Imazapic in Peanut Fields

Herbicide
Combination

Application Rate (g
a.i./ha)

Weed Density
Suppression (%)

Reference

Imazapic (alone) 90 85.0 [6]

Prometryn (alone) 950 71.8 [6]

Imazapic + Prometryn 32 + 850 93.2 [6]

Imazapic + Prometryn 52 + 400 95.1 [6]

Pot experiments demonstrated a synergistic effect for the control of Chenopodium album,

Portulaca oleracea, Digitaria sanguinalis, and Echinochloa crus-galli.[6]

Table 5: Efficacy of Prometryn in Combination with Other Herbicides for Euphorbia

heterophylla Control

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.ars.usda.gov/ARSUserFiles/60100500/csr/researchpubs/price/price_08d.pdf
https://bioone.org/journals/weed-technology/volume-22/issue-1/WT-07-082.1/Weed-Management-and-Crop-Response-with-Glyphosate-S-Metolachlor-Trifloxysulfuron/10.1614/WT-07-082.1.short
https://www.ars.usda.gov/ARSUserFiles/60100500/csr/researchpubs/price/price_08d.pdf
https://bioone.org/journals/weed-technology/volume-22/issue-1/WT-07-082.1/Weed-Management-and-Crop-Response-with-Glyphosate-S-Metolachlor-Trifloxysulfuron/10.1614/WT-07-082.1.short
https://bioone.org/journals/weed-technology/volume-22/issue-1/WT-07-082.1/Weed-Management-and-Crop-Response-with-Glyphosate-S-Metolachlor-Trifloxysulfuron/10.1614/WT-07-082.1.short
https://bioone.org/journals/weed-technology/volume-22/issue-1/WT-07-082.1/Weed-Management-and-Crop-Response-with-Glyphosate-S-Metolachlor-Trifloxysulfuron/10.1614/WT-07-082.1.short
https://www.ars.usda.gov/ARSUserFiles/60100500/csr/researchpubs/price/price_08d.pdf
https://bioone.org/journals/weed-technology/volume-22/issue-1/WT-07-082.1/Weed-Management-and-Crop-Response-with-Glyphosate-S-Metolachlor-Trifloxysulfuron/10.1614/WT-07-082.1.short
https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.researchgate.net/publication/350454259_Synergistic_effect_of_imazapic_plus_prometryn_on_weeds_in_peanut_Arachis_hypogaea_L_fields
https://www.researchgate.net/publication/350454259_Synergistic_effect_of_imazapic_plus_prometryn_on_weeds_in_peanut_Arachis_hypogaea_L_fields
https://www.researchgate.net/publication/350454259_Synergistic_effect_of_imazapic_plus_prometryn_on_weeds_in_peanut_Arachis_hypogaea_L_fields
https://www.researchgate.net/publication/350454259_Synergistic_effect_of_imazapic_plus_prometryn_on_weeds_in_peanut_Arachis_hypogaea_L_fields
https://www.researchgate.net/publication/350454259_Synergistic_effect_of_imazapic_plus_prometryn_on_weeds_in_peanut_Arachis_hypogaea_L_fields
https://www.benchchem.com/product/b1678245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Herbicide
Combination

Application
Rate ( kg/ha )

Control (%)
Duration of
Control

Reference

Diuron +

Prometryn
1 + 2 >85 Up to 30 days [7]

Diuron +

Prometryn
2 + 1 >85 Up to 20 days [7]

Prometryn +

Oxyfluorfen
1 + 0.192 ≥80 Within 10 days [7]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and validation of research

findings. Below is a generalized protocol synthesized from the reviewed studies for evaluating

the efficacy of herbicide combinations.

1. Experimental Design:

Design: Randomized Complete Block Design (RCBD) is commonly used to minimize the

effects of spatial variability within the experimental field.[2]

Replications: Typically, treatments are replicated three to four times to ensure statistical

robustness.[2]

Plot Size: The dimensions of individual plots should be sufficient to allow for representative

weed populations and to minimize edge effects.

2. Herbicide Application:

Treatments: Include individual herbicides at various rates, the proposed herbicide

combinations at different ratios, a weed-free control (e.g., hand-weeded), and a weedy

(untreated) control.

Application Method: Herbicides are typically applied using a backpack sprayer or a tractor-

mounted sprayer calibrated to deliver a specific volume of spray solution (e.g., 400 L/ha).[8]
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Timing: Applications can be pre-emergence (before crop and weed emergence) or post-

emergence (after crop and weed emergence) at specific crop and weed growth stages.[9]

[10]

3. Data Collection:

Weed Control Efficacy: Visual ratings of weed control are commonly taken at set intervals

after application (e.g., 7, 14, 21, and 28 days).[2][11] The rating scale is typically from 0% (no

control) to 100% (complete control).

Weed Density and Biomass: Involves counting the number of weeds per unit area (e.g., per

square meter) and harvesting the above-ground weed biomass, which is then dried and

weighed.

Crop Injury: Visual assessment of crop phytotoxicity, such as stunting, chlorosis, or necrosis,

is recorded using a similar 0-100% scale.

Crop Yield: At maturity, the crop from a designated area within each plot is harvested, and

the yield is determined.

4. Statistical Analysis:

Data are subjected to Analysis of Variance (ANOVA).

Mean separation tests, such as Fisher's Protected LSD or Duncan's Multiple Range Test, are

used to determine significant differences between treatment means at a specified probability

level (e.g., P = 0.05).[11]

Visualizing Methodologies and Mechanisms
Experimental Workflow for Herbicide Efficacy Trial

The following diagram illustrates a typical workflow for conducting a field experiment to

evaluate the efficacy of herbicide combinations.
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Caption: Generalized workflow for a herbicide efficacy trial.
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Mode of Action of Prometryn and Potential for Synergy

Prometryn's primary mode of action is the inhibition of photosynthesis at photosystem II (PSII).

[9][10][12] By blocking the electron transport chain, it leads to the production of reactive oxygen

species, causing lipid peroxidation and ultimately cell death in susceptible weeds. When

combined with herbicides that have different modes of action, the potential for synergistic or

additive effects increases. For instance, combining a PSII inhibitor with an herbicide that

inhibits a different metabolic pathway can overwhelm a weed's ability to detoxify the herbicidal

compounds, leading to enhanced control.

The diagram below illustrates the mode of action of prometryn and how it can be combined

with herbicides targeting other sites.

Plant Cell

Chloroplast

Photosystem II (PSII)
Electron Transport ChainElectron Flow

Weed Death

Other Metabolic Pathways
(e.g., Amino Acid Synthesis,

Lipid Synthesis, etc.)

Prometryn Inhibits

Other Herbicide
(Different Mode of Action)

Inhibits

Click to download full resolution via product page

Caption: Mode of action of prometryn and combination strategy.
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Conclusion
The combination of prometryn with other herbicides represents a powerful tool in modern

weed management. The experimental data clearly indicate that such combinations can lead to

significantly improved weed control across a broad spectrum of species, thereby protecting

crop yields. The synergistic interactions observed in several studies highlight the potential to

reduce the application rates of individual herbicides, which can have positive implications for

both the environment and the economics of crop production. While the precise molecular

mechanisms underlying these synergies require further investigation, the evidence presented

in this guide underscores the importance of a multi-targeted approach to herbicide application.

Future research should continue to explore novel herbicide combinations with prometryn and

focus on elucidating the signaling pathways involved to optimize weed control strategies

further.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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